Cas no 20073-24-9 (3-Carbethoxypsoralen)

• Product Name: 3-Carbethoxypsoralen
• CAS No: 20073-24-9
• MF: C₁₄H₁₀O₅
• MW: 258.2262
• CID: 908987
• PubChem ID: 62739
• Update Time: 2024-10-31

3-Carbethoxypsoralen Chemical and Physical Properties

Names and Identifiers

• ethyl 7-oxo-7H-furo[3,2-g][1]benzopyran-6-carboxylate
• ethyl 7-oxofuro[3,2-g]chromene-6-carboxylate
• ((6-Hydroxy-5-benzofuranyl)methylene)malonic acid, gamma-lactone, ethyl ester
• 3-Carbethoxypsoralen
• 3-CPs
• 3-Ethoxycarbonylpsoralen
• 7H-Furo(3,2-g)(1)benzopyran-6-carboxylic acid, 7-oxo-, ethyl ester
• 7-Oxo-7H-furo(3,2-g)(1)benzopyran-6-carboxylic acid ethyl ester
• BRN 0278285
• Ethyl 3-psoralencarboxylate
• Ethyl 7-oxo-7H-furo(3,2-g)(1)benzopyran-6-carboxylate
• ethyl 7-oxo-7H-furo[3,2-g]chro
• 3-(ethoxycarbonyl)psoralen
• BB04Z808HM
• ethyl 7-oxo-7H-furo[3,2-g]chromene-6-carboxylate
• 7H-Furo(3,2-g)(1)benzopyran-6-carboxylic acid, 7-oxo-, ethyl
• SCHEMBL498755
• EINECS 243-498-7
• C19357
• 5-19-08-00079 (Beilstein Handbook Reference)
• ETHYL FURO[3,2-G]COUMARIN-3-CARBOXYLATE
• HY-U00265
• DTXCID4036196
• ETHYL FURO(3,2-G)COUMARIN-3-CARBOXYLATE
• AKOS030599869
• 3-CARBETHOXYPSORALEN (IARC)
• 3-CARBETHOXYPSORALEN [IARC]
• CS-7194
• ethyl7-oxo-7H-furo[3,2-g]chromene-6-carboxylate
• CARBETHOXYPSORALEN, 3-
• DTXSID2074875
• 7H-Furo[3,2-g][1]benzopyran-6-carboxylic acid, 7-oxo-, ethyl ester
• UNII-BB04Z808HM
• NS00026513
• 20073-24-9
• PD099749
• 3-CP
• CHEBI:50100
• Q27121904
• DA-60252
• 3-Carbethoxypsoralen; 3-Ethoxycarbonylpsoralen

• Inchi： 1S/C14H10O5/c1-2-17-13(15)10-6-9-5-8-3-4-18-11(8)7-12(9)19-14(10)16/h3-7H,2H2,1H3
• InChI Key： CFQAMEDTKHNQTP-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C2C([H])=C3C([H])=C([H])OC3=C([H])C1=2)=O
• BRN： 0278285

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.052823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.7
• Molecular Weight: 258.23g/mol

Experimental Properties

• Solubility: less than 1 mg/mL at 66° F (NTP, 1992)
• PSA: 65.74

3-Carbethoxypsoralen Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins